Cas no 5709-78-4 (1-Butanaminium, N-butyl-3-methyl-N,N-bis(3-methylbutyl)-, iodide)

• Product Name: 1-Butanaminium, N-butyl-3-methyl-N,N-bis(3-methylbutyl)-, iodide
• CAS No: 5709-78-4
• MF: C₁₉H₄₂IN
• MW: 411.447958469391
• CID: 346500
• PubChem ID: 71444324
• Update Time: 2025-04-19

1-Butanaminium, N-butyl-3-methyl-N,N-bis(3-methylbutyl)-, iodide Chemical and Physical Properties

Names and Identifiers

• 1-Butanaminium, N-butyl-3-methyl-N,N-bis(3-methylbutyl)-, iodide
• butyl-tris(3-methylbutyl)azanium,iodide
• DTXSID80853112
• triisoamyl-n-butylammonium iodide
• N-Butyl-3-methyl-N,N-bis(3-methylbutyl)butan-1-aminium iodide
• 5709-78-4

• Inchi： 1S/C19H42N.HI/c1-8-9-13-20(14-10-17(2)3,15-11-18(4)5)16-12-19(6)7;/h17-19H,8-16H2,1-7H3;1H/q+1;/p-1
• InChI Key： KSFFTFQXZVZQAM-UHFFFAOYSA-M
• SMILES： [I-].[N+](CCCC)(CCC(C)C)(CCC(C)C)CCC(C)C

Computed Properties

• Exact Mass: 368.9071
• Monoisotopic Mass: 411.23620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0